Cas no 1260810-06-7 (5-Bromo-3-chloro-2-hydroxybenzonitrile)

• Product Name: 5-Bromo-3-chloro-2-hydroxybenzonitrile
• CAS No: 1260810-06-7
• MF: C₇H₃BrClNO
• MW: 232.461819887161
• CID: 4691827
• PubChem ID: 118193979
• Update Time: 2024-11-06

5-Bromo-3-chloro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-hydroxybenzonitrile
• HFUTUKKYMCXKPF-UHFFFAOYSA-N
• STL508105
• Benzonitrile, 5-bromo-3-chloro-2-hydroxy-
• SCHEMBL16858509
• CHEMBL4988493
• AKOS027322342
• E84915
• BS-49824
• 1260810-06-7

• Inchi： 1S/C7H3BrClNO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
• InChI Key： HFUTUKKYMCXKPF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C#N)C=1)O)Cl

Computed Properties

• Exact Mass: 230.90865g/mol
• Monoisotopic Mass: 230.90865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 3.2